Cas no 1805268-83-0 (3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile)

• Product name: 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile
• CAS No: 1805268-83-0
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 4803617

3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile

• Inchi： 1S/C10H11F2N3/c1-6-4-7(5-14)9(10(11)12)15-8(6)2-3-13/h4,10H,2,5,14H2,1H3
• InChI Key： BPWVBGIIGCOJMO-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(C)=C(CC#N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile

3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile (CAS No. 1805268-83-0): A Comprehensive Overview

3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile (CAS No. 1805268-83-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, combining a pyridine ring with acetonitrile and difluoromethyl moieties, makes it a valuable intermediate for synthesizing more complex molecules.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile as a key player in modern chemical research. Researchers are particularly intrigued by its potential to enhance the bioavailability and metabolic stability of pharmaceutical agents, a hot topic in medicinal chemistry. The compound's difluoromethyl group is known to improve lipophilicity and membrane permeability, making it a sought-after building block in the development of new therapeutics.

In the context of SEO optimization, users frequently search for terms like "pyridine derivatives applications," "fluorinated compounds in drug discovery," and "CAS 1805268-83-0 supplier." These search trends reflect the compound's relevance in both academic and industrial settings. The acetonitrile moiety in its structure further expands its utility in organic synthesis, particularly in reactions requiring polar aprotic solvents or nitrile-containing intermediates.

From a market perspective, the demand for 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile is steadily increasing, driven by its applications in crop protection and pharmaceutical intermediates. The agrochemical industry values its potential as a precursor for novel pesticides and herbicides, while pharmaceutical companies explore its role in developing central nervous system (CNS) drugs. This dual applicability makes it a compound of significant commercial interest.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile typically involves multi-step organic reactions, including halogenation, amination, and cyanation processes. Researchers often optimize these routes to improve yield and purity, addressing common challenges in heterocyclic compound synthesis. The compound's stability under various conditions also makes it suitable for scale-up production, a critical factor for industrial applications.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for producing 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile. This aligns with current industry trends toward environmentally friendly synthesis and reduced waste generation. The compound's potential in biocatalysis and flow chemistry applications represents an exciting area of ongoing research.

Quality control for 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and agrochemical applications. The availability of high-quality reference standards has become increasingly important for researchers working with this compound.

Looking ahead, 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile is poised to play a significant role in emerging fields like precision medicine and smart agriculture. Its structural features make it adaptable for structure-activity relationship (SAR) studies and molecular design applications. As research continues to uncover new properties and applications for this versatile compound, its importance in chemical innovation is expected to grow substantially.